5-[2-(2-benzyl-3-oxo-2,9-diazaspiro[5.5]undec-9-yl)-2-oxoethyl]imidazolidine-2,4-dione

• IUPAC Name: 5-[2-(2-benzyl-3-oxo-2,9-diazaspiro[5.5]undecan-9-yl)-2-oxoethyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C21H26N4O4/c26-17-6-7-21(14-25(17)13-15-4-2-1-3-5-15)8-10-24(11-9-21)18(27)12-16-19(28)23-20(29)22-16/h1-5,16H,6-14H2,(H2,22,23,28,29)
• InChI Key: KASCKDVZSUIXCM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(CC2)C(=O)CC3C(=O)NC(=O)N3)CN(C1=O)CC4=CC=CC=C4
• Molecular Formula: C21H26N4O4
• Molecular Weight: 398.5 g/mol

Description

5-[2-(2-benzyl-3-oxo-2,9-diazaspiro[5.5]undec-9-yl)-2-oxoethyl]imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C21H26N4O4 and its molecular weight is 398.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 398.19540532 g/mol and the complexity rating of the compound is 680. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Pharmacological Evaluation and Molecular Modeling : Arylpiperazinylpropyl derivatives of spirohydantoin, which may share structural similarities with the compound , have been synthesized and evaluated for their affinity toward various receptors and transporters, including serotonin and dopamine receptors. Some derivatives exhibited significant affinity, particularly towards serotonin receptors, indicating potential applications in designing agents for neurological conditions (Czopek et al., 2016).

• Synthesis and Structure-Activity Relationship : The synthesis and structural elucidation of imidazolidine-2,4-dione derivatives, including halogen-substituted variants, have been explored. These compounds were studied for their potential anti-arrhythmic activities in vitro and in vivo, showcasing the importance of the core structure in medicinal chemistry (Pękala et al., 2005).

• Molecular Structure and Hydrogen Bonding : The crystal structures of amino-cycloalkanespirohydantoins, which are related to imidazolidine-2,4-diones, demonstrate the role of hydrogen bonding in molecular aggregation. This information is crucial for understanding the chemical behavior and potential applications of these compounds in drug design and development (Todorov et al., 2009).

Mechanism of Action

The mechanism of action of this compound is not clear without specific studies or applications. If it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. It could potentially be explored for use in various fields such as medicinal chemistry, materials science, or synthetic chemistry, depending on its properties.